Cas no 55904-84-2 (3,4-Diethoxy-1,2,5-thiadiazole-1,1-dioxide)
55904-84-2 structure
Product Name:3,4-Diethoxy-1,2,5-thiadiazole-1,1-dioxide
CAS No:55904-84-2
MF:C6H10N2O4S
MW:206.219600200653
MDL:MFCD18432413
CID:350299
PubChem ID:11217995
Update Time:2025-04-19
3,4-Diethoxy-1,2,5-thiadiazole-1,1-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Diethoxy-1,2,5-thiadiazole-1,1-dioxide
- 1,2,5-Thiadiazole, 3,4-diethoxy-, 1,1-dioxide
- 3,4-diethoxy-1,2,5-thiadiazole 1,1-dioxide
- WZMXSPCYRSRMJT-UHFFFAOYSA-N
- VZ25500
- diethoxy-1??,2,5-thiadiazole-1,1-dione
- W6979
- ST24028182
- diethoxy-1$l^{6},2,5-thiadiazole-1,1-dione
- 3,4-di
- AKOS015920002
- SY045755
- DS-14180
- FT-0746434
- CS-W019056
- 3,4-diethyloxy-1,1-dioxo-1,2,5-thiadiazole
- MFCD18432413
- 55904-84-2
- AMY15747
- 3,4-Diethoxy-[1,2,5]thiadiazole-1,1-dioxide
- SCHEMBL2058933
- DTXSID30459067
- DB-072066
-
- MDL: MFCD18432413
- Inchi: 1S/C6H10N2O4S/c1-3-11-5-6(12-4-2)8-13(9,10)7-5/h3-4H2,1-2H3
- InChI Key: WZMXSPCYRSRMJT-UHFFFAOYSA-N
- SMILES: S1(N=C(C(=N1)OCC)OCC)(=O)=O
Computed Properties
- Exact Mass: 206.0362
- Monoisotopic Mass: 206.03612798g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85.7
- XLogP3: 0.8
Experimental Properties
- Density: 1.45
- Melting Point: 178-180 ºC
- Boiling Point: 267 ºC
- Flash Point: 116 ºC
- PSA: 78.38
3,4-Diethoxy-1,2,5-thiadiazole-1,1-dioxide Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P261-P280-P305+P351+P338
- Storage Condition:Sealed in dry,Room Temperature
3,4-Diethoxy-1,2,5-thiadiazole-1,1-dioxide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D831818-100mg |
3,4-diethoxy-1,2,5-thiadiazole-1,1-dioxide |
55904-84-2 | 96% | 100mg |
998.00 | 2021-05-17 | |
| TRC | D680153-50mg |
3,4-Diethoxy-1,2,5-thiadiazole-1,1-dioxide |
55904-84-2 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D680153-100mg |
3,4-Diethoxy-1,2,5-thiadiazole-1,1-dioxide |
55904-84-2 | 100mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D680153-500mg |
3,4-Diethoxy-1,2,5-thiadiazole-1,1-dioxide |
55904-84-2 | 500mg |
$ 275.00 | 2022-06-05 | ||
| ChemScence | CS-W019056-100mg |
3,4-Diethoxy-1,2,5-thiadiazole-1,1-dioxide |
55904-84-2 | 100mg |
$64.0 | 2022-04-27 | ||
| ChemScence | CS-W019056-250mg |
3,4-Diethoxy-1,2,5-thiadiazole-1,1-dioxide |
55904-84-2 | 250mg |
$97.0 | 2022-04-27 | ||
| ChemScence | CS-W019056-1g |
3,4-Diethoxy-1,2,5-thiadiazole-1,1-dioxide |
55904-84-2 | 1g |
$246.0 | 2022-04-27 | ||
| ChemScence | CS-W019056-5g |
3,4-Diethoxy-1,2,5-thiadiazole-1,1-dioxide |
55904-84-2 | 5g |
$738.0 | 2022-04-27 | ||
| Alichem | A059007400-1g |
3,4-Diethoxy-1,2,5-thiadiazole-1,1-dioxide |
55904-84-2 | 96% | 1g |
$255.00 | 2023-09-01 | |
| Alichem | A059007400-5g |
3,4-Diethoxy-1,2,5-thiadiazole-1,1-dioxide |
55904-84-2 | 96% | 5g |
$771.47 | 2023-09-01 |
3,4-Diethoxy-1,2,5-thiadiazole-1,1-dioxide Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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